Cas no 2103420-74-0 (methyl 3-bromo-4-tert-butyl-1H-pyrazole-5-carboxylate)

• Product Name: methyl 3-bromo-4-tert-butyl-1H-pyrazole-5-carboxylate
• CAS No: 2103420-74-0
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• MDL: MFCD32692090
• CID: 5668852
• PubChem ID: 155821320
• Update Time: 2025-09-28

methyl 3-bromo-4-tert-butyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-4-tert-butyl-1H-pyrazole-5-carboxylate
• EN300-26872522
• Methyl 5-bromo-4-tert-butyl-1H-pyrazole-3-carboxylate
• 2103420-74-0

• MDL： MFCD32692090
• Inchi： 1S/C9H13BrN2O2/c1-9(2,3)5-6(8(13)14-4)11-12-7(5)10/h1-4H3,(H,11,12)
• InChI Key： AUGVOXHGBVNUFN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(=O)OC)=NN1)C(C)(C)C

Computed Properties

• Exact Mass: 260.01604g/mol
• Monoisotopic Mass: 260.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55Ų

Additional information on methyl 3-bromo-4-tert-butyl-1H-pyrazole-5-carboxylate

Methyl 3-Bromo-4-tert-Butyl-1H-Pyrazole-5-Carboxylate: A Comprehensive Overview

Methyl 3-bromo-4-tert-butyl-1H-pyrazole-5-carboxylate (CAS No. 2103420-74-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of methyl 3-bromo-4-tert-butyl-1H-pyrazole-5-carboxylate is C₁₁H₁₃BrN₂O₂, and its molecular weight is approximately 285.13 g/mol. The presence of the bromine atom and the tert-butyl group imparts unique properties to this compound, making it a valuable intermediate in synthetic chemistry and a potential lead compound for drug discovery.

In the realm of pharmaceutical research, methyl 3-bromo-4-tert-butyl-1H-pyrazole-5-carboxylate has shown promise as a scaffold for the development of new therapeutic agents. Recent studies have highlighted its potential as an inhibitor of various enzymes and receptors, which are implicated in several diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent inhibitory activity against protein kinases, which are key targets in cancer therapy.

The bromine atom in methyl 3-bromo-4-tert-butyl-1H-pyrazole-5-carboxylate provides a useful handle for further functionalization, allowing chemists to introduce a wide range of substituents through various synthetic transformations. This flexibility is crucial for optimizing the pharmacological properties of the final drug candidates. Additionally, the tert-butyl group contributes to the lipophilicity and metabolic stability of the molecule, which are important factors in drug design.

Beyond its pharmaceutical applications, methyl 3-bromo-4-tert-butyl-1H-pyrazole-5-carboxylate has also found use in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A recent study published in the Journal of Materials Chemistry A demonstrated that MOFs derived from this compound exhibited high surface areas and excellent gas adsorption capacities.

The synthesis of methyl 3-bromo-4-tert-butyl-1H-pyrazole-5-carboxylate typically involves multi-step procedures, starting from readily available starting materials. One common approach involves the condensation of a suitable hydrazine derivative with an appropriate carboxylic acid or ester, followed by bromination and esterification steps. Advances in green chemistry have led to the development of more environmentally friendly synthetic methods, reducing the use of hazardous reagents and minimizing waste generation.

In conclusion, methyl 3-bromo-4-tert-butyl-1H-pyrazole-5-carboxylate (CAS No. 2103420-74-0) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.